![molecular formula C8H7F3O2 B6203975 [3-(difluoromethoxy)-2-fluorophenyl]methanol CAS No. 1242258-64-5](/img/no-structure.png)
[3-(difluoromethoxy)-2-fluorophenyl]methanol
Description
“[3-(difluoromethoxy)-2-fluorophenyl]methanol” is a chemical compound with the molecular formula C8H7F3O2 . It is a liquid at room temperature .
Molecular Structure Analysis
The molecular structure of this compound is represented by the formula C8H7F3O2 . This indicates that the molecule consists of 8 carbon atoms, 7 hydrogen atoms, 3 fluorine atoms, and 2 oxygen atoms .Physical And Chemical Properties Analysis
This compound is a liquid at room temperature . It has a molecular weight of 192.14 .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for [3-(difluoromethoxy)-2-fluorophenyl]methanol involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "2-fluorophenol", "difluoromethoxychloromethane", "magnesium", "ethyl ether", "methanol" ], "Reaction": [ "Step 1: Preparation of phenol intermediate", "2-fluorophenol is reacted with magnesium in ethyl ether to form the Grignard reagent.", "Step 2: Introduction of difluoromethoxy group", "The Grignard reagent is then reacted with difluoromethoxychloromethane to introduce the difluoromethoxy group onto the phenol intermediate.", "Step 3: Reduction of intermediate", "The resulting intermediate is then reduced using methanol to yield [3-(difluoromethoxy)-2-fluorophenyl]methanol." ] } | |
CAS RN |
1242258-64-5 |
Product Name |
[3-(difluoromethoxy)-2-fluorophenyl]methanol |
Molecular Formula |
C8H7F3O2 |
Molecular Weight |
192.1 |
Purity |
95 |
Origin of Product |
United States |
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